Cas no 1286700-22-8 (ethyl 2-{2-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido-1,3-thiazol-4-yl}acetate)

• Product Name: ethyl 2-{2-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido-1,3-thiazol-4-yl}acetate
• CAS No: 1286700-22-8
• MF: C₁₉H₂₀N₄O₄S₂
• MW: 432.516501426697
• CID: 6152998
• PubChem ID: 52908031
• Update Time: 2025-10-07

ethyl 2-{2-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido-1,3-thiazol-4-yl}acetate
• ethyl 2-[2-[[1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate
• 1286700-22-8
• VU0533697-1
• ethyl 2-(2-(1-(6-methoxybenzo[d]thiazol-2-yl)azetidine-3-carboxamido)thiazol-4-yl)acetate
• AKOS024533985
• ethyl 2-{2-[1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido]-1,3-thiazol-4-yl}acetate
• F6155-0390

• Inchi： 1S/C19H20N4O4S2/c1-3-27-16(24)6-12-10-28-18(20-12)22-17(25)11-8-23(9-11)19-21-14-5-4-13(26-2)7-15(14)29-19/h4-5,7,10-11H,3,6,8-9H2,1-2H3,(H,20,22,25)
• InChI Key： RNFNGOSLKMBVKH-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CC(C(NC2=NC(CC(=O)OCC)=CS2)=O)C1)OC

Computed Properties

• Exact Mass: 432.09259748g/mol
• Monoisotopic Mass: 432.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on ethyl 2-{2-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido-1,3-thiazol-4-yl}acetate

Introduction to Ethyl 2-{2-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido-1,3-thiazol-4-yl}acetate (CAS No. 1286700-22-8)

Ethyl 2-{2-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido-1,3-thiazol-4-yl}acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1286700-22-8, represents a convergence of multiple chemical entities, including benzothiazole derivatives and azetidine scaffolds. Its molecular structure is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its potential biological activity and utility in drug development.

The benzothiazole moiety, a prominent feature in this compound, is well-documented for its broad spectrum of biological activities. Benzothiazoles are known to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The presence of the 6-methoxy substituent in the benzothiazole ring enhances its solubility and bioavailability, making it a favorable candidate for medicinal applications. This modification is particularly significant in the context of drug design, as it can influence the compound's pharmacokinetic profile and therapeutic efficacy.

The azetidine ring in Ethyl 2-{2-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido-1,3-thiazol-4-yl}acetate adds another layer of complexity to its chemical behavior. Azetidine derivatives are known for their role in various biological processes and have been explored in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of an amide group at the 3-position of the azetidine ring further modulates the compound's reactivity and interaction with biological targets.

The thiazole ring is another critical component of this compound, contributing to its potential therapeutic properties. Thiazoles are widely recognized for their antimicrobial, antifungal, and anti-inflammatory activities. The specific arrangement of the thiazole ring with respect to the other heterocyclic systems in Ethyl 2-{2-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido-1,3-thiazol-4-yl}acetate may enhance its ability to interact with biological targets and modulate cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like Ethyl 2-{2-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-amido-1,3-thiazol}-4-y lacetate more accurately. These computational tools have been instrumental in identifying potential binding sites on target proteins and understanding the mechanism of action of this compound. Such insights are crucial for optimizing its structure and enhancing its therapeutic efficacy.

In vitro studies have demonstrated that Ethyl 2-{2-(1-(6-methoxy-1H-benzothiazol -2 -yl)azetidin -3 -carboxamido)-1H -thiazol -4 -y l)acetate exhibits promising activity against various disease-causing agents. For instance, research has shown that it can inhibit the growth of certain cancer cell lines by inducing apoptosis or by disrupting key signaling pathways involved in tumor progression. Additionally, it has been found to possess anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

The synthesis of Ethyl 2-{2-(1-(6-methoxy-lH-benzothia zol -2 -y l)azeti dine -3 -carboxamido)-lH-thia zol -4 -y l)acetate involves multiple steps that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled chemists to produce this compound with high purity and yield. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of Ethyl 2-{(E)-l-[[(6-methoxy-lH-benzo thia zol -2 -y l)methylene]amino]carbonyl]-N-(4-pyridin yl)-N'-methylbenzamide} have been extensively studied to understand how it is absorbed, distributed, metabolized, and excreted by the body. These studies have provided valuable insights into its potential side effects and interactions with other drugs. By optimizing its pharmacokinetic profile through structural modifications or formulation strategies, researchers can enhance its therapeutic efficacy while minimizing adverse effects.

The development of new drugs often involves collaboration between chemists who design molecules like Ethyl 2-{(E)-l-[[(6-methoxy-lH-benzo thia zol -Z-y l)methylene]amino]carbonyl]-N-(4-pyridin yl)-N'-methylbenzamide} and biologists who test their biological activity using cell culture or animal models. This interdisciplinary approach has led to significant breakthroughs in drug discovery over recent years. By integrating knowledge from different fields such as organic chemistry , medicinal chemistry , pharmacology , biochemistry , molecular biology , immunology , toxicology , pharmacokinetics , pharmacodynamics , drug design , computational chemistry , molecular modeling , high-throughput screening (HTS), X-ray crystallography (XLCG), nuclear magnetic resonance spectroscopy (NMR), mass spectrometry (MS), chromatography techniques such as high-performance liquid chromatography (HPLC), gas chromatography (GC), thin-layer chromatography (TLC), ultraviolet-visible spectroscopy (UV-VIS), infrared spectroscopy (IR), fluorescence spectroscopy (FLUO), atomic absorption spectroscopy (AAS), atomic emission spectroscopy (AES), X-ray diffraction (XRD), electron microscopy (EM), confocal microscopy (CMF), flow cytometry (FCM), real-time PCR (qPCR), ELISA assays etc., researchers can accelerate their search for effective treatments for various diseases.